Cas no 20306-75-6 (N-Methylacetoacetamide, 70 wt% aqueous solution)

N-Methylacetoacetamide (MAA) is a versatile chemical intermediate, commonly supplied as a 70 wt% aqueous solution for ease of handling and storage. This formulation offers improved solubility and stability, making it suitable for various synthetic applications, particularly in pharmaceuticals and agrochemicals. The aqueous solution reduces flammability risks associated with pure forms while maintaining reactivity. MAA is widely used in the synthesis of heterocyclic compounds, active pharmaceutical ingredients (APIs), and specialty chemicals. Its high purity and consistent concentration ensure reliable performance in reactions such as condensations and cyclizations. The water-based delivery system also simplifies dosing and minimizes solvent waste, enhancing process efficiency.
N-Methylacetoacetamide, 70 wt% aqueous solution structure
20306-75-6 structure
Product Name:N-Methylacetoacetamide, 70 wt% aqueous solution
CAS No:20306-75-6
MF:C5H9NO2
MW:115.130461454391
MDL:MFCD00044026
CID:51515
PubChem ID:88483
Update Time:2025-06-08

N-Methylacetoacetamide, 70 wt% aqueous solution Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-3-oxobutanamide
    • Monomethyl acetoacetamide
    • MMAA
    • N-Methylacetoacetamide
    • AAMA
    • acetoacetic acid monomethylamide
    • Acetoacetylmethylamine
    • AcetoN-methylacetamide
    • N-Acetoacetylmethylamine
    • N-methyl-2,4-dioxobutanamide
    • N-methyl-3-oxobutaneamide
    • N-Methylacetoacetamid
    • N-Methylacetylacetamide
    • N-Acetoacetylmethylamine (ca. 70% in Water)
    • N-Methyl-3-oxobutyramide
    • Butanamide, N-methyl-3-oxo-
    • N-Monomethylacetoacetamide
    • Acetoacet-monomethylamide
    • SD 9112
    • N-Methyl acetoacetylamide
    • PWE9P6V839
    • n-methyl acetoacetamide
    • Butanamide,N-methyl-3-oxo-
    • KSC543Q6P
    • N-Methylacetoacetamide solution
    • ATWLCPHWYPSRBQ-UHFFFAOYSA-N
    • N-Methylacetoacetamide, 70 wt% aqueous solution
    • MDL: MFCD00044026
    • Inchi: 1S/C5H9NO2/c1-4(7)3-5(8)6-2/h3H2,1-2H3,(H,6,8)
    • InChI Key: ATWLCPHWYPSRBQ-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)=O)NC

Computed Properties

  • Exact Mass: 115.06300
  • Monoisotopic Mass: 115.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: -0.6
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Color/Form: White needle crystal 2. density (g/ml, 25/4 ℃)
  • Density: 1.069
  • Melting Point: -3 ºC
  • Boiling Point: 106°C
  • Flash Point: 105 ºC
  • Refractive Index: 1.4325-1.4345
  • Solubility: hydrolysis
  • Water Partition Coefficient: hydrolysis
  • PSA: 46.17000
  • LogP: 0.10240

N-Methylacetoacetamide, 70 wt% aqueous solution Security Information

N-Methylacetoacetamide, 70 wt% aqueous solution Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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N-Methylacetoacetamide, 70 wt% aqueous solution Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:20306-75-6)N-Methylacetoacetamide
Order Number:1645674;sfd18907
Stock Status:in Stock
Quantity:Company Customization/200kg
Purity:98%/99.9%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:20306-75-6)乙酰乙酰甲胺
Order Number:LE1645674
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:20306-75-6)N-Methylacetoacetamide
1645674;sfd18907
Purity:98%/99.9%
Quantity:Company Customization/200kg
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:20306-75-6)乙酰乙酰甲胺
LE1645674
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email